Cas no 2228729-64-2 (2-(1-Ethynylcyclopropyl)-4-fluoro-1-(trifluoromethyl)benzene)

• Product Name: 2-(1-Ethynylcyclopropyl)-4-fluoro-1-(trifluoromethyl)benzene
• CAS No: 2228729-64-2
• MF: C₁₂H₈F₄
• MW: 228.185537338257
• CID: 6524693
• PubChem ID: 165753442
• Update Time: 2025-05-21

2-(1-Ethynylcyclopropyl)-4-fluoro-1-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2228729-64-2
• 2-(1-ethynylcyclopropyl)-4-fluoro-1-(trifluoromethyl)benzene
• EN300-1949272
• 2-(1-Ethynylcyclopropyl)-4-fluoro-1-(trifluoromethyl)benzene

• Inchi： 1S/C12H8F4/c1-2-11(5-6-11)10-7-8(13)3-4-9(10)12(14,15)16/h1,3-4,7H,5-6H2
• InChI Key： DSBCIFCYEQAKNP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C1(C#C)CC1)F)(F)F

Computed Properties

• Exact Mass: 228.05621290g/mol
• Monoisotopic Mass: 228.05621290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Additional information on 2-(1-Ethynylcyclopropyl)-4-fluoro-1-(trifluoromethyl)benzene

Comprehensive Overview of 2-(1-Ethynylcyclopropyl)-4-fluoro-1-(trifluoromethyl)benzene (CAS No. 2228729-64-2)

2-(1-Ethynylcyclopropyl)-4-fluoro-1-(trifluoromethyl)benzene (CAS No. 2228729-64-2) is a fluorinated aromatic compound with a unique molecular structure featuring an ethynylcyclopropyl group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile building block. The presence of both fluoro and trifluoromethyl groups enhances its lipophilicity and metabolic stability, making it a valuable candidate for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in medicinal chemistry and crop protection. Researchers are particularly interested in how 2-(1-Ethynylcyclopropyl)-4-fluoro-1-(trifluoromethyl)benzene can be utilized to develop novel small-molecule inhibitors or biodegradable materials. Its structural complexity allows for diverse functionalization, enabling the synthesis of derivatives with tailored properties for specific industrial or biomedical uses.

The compound’s CAS No. 2228729-64-2 is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its synthetic routes, physicochemical properties, and safety data. For instance, questions like "How to synthesize 2-(1-Ethynylcyclopropyl)-4-fluoro-1-(trifluoromethyl)benzene?" or "What are the applications of trifluoromethylbenzene derivatives?" are common in scientific forums. Addressing these queries, this article provides a detailed exploration of the compound’s characteristics and potential.

From a sustainability perspective, the compound aligns with the trend toward green chemistry. Its fluorine-rich structure may contribute to the development of eco-friendly alternatives in various sectors. Additionally, its role in high-performance materials, such as liquid crystals or polymers, is an area of active investigation. The integration of AI-driven drug design tools has further accelerated research into its pharmacological potential, with studies focusing on its interactions with biological targets.

In conclusion, 2-(1-Ethynylcyclopropyl)-4-fluoro-1-(trifluoromethyl)benzene (CAS No. 2228729-64-2) represents a promising compound at the intersection of organic chemistry and applied sciences. Its multifaceted applications and adaptability to modern research trends ensure its continued relevance in scientific and industrial communities. Future studies may uncover even broader utilities, solidifying its position as a key player in advanced chemical innovation.